1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol

• Molecular Formula: C6H8FIN2O
• Molecular Weight: 270.04 g/mol
• IUPAC Name: 1-fluoro-3-(4-iodopyrazol-1-yl)propan-2-ol
• InChI: InChI=1S/C6H8FIN2O/c7-1-6(11)4-10-3-5(8)2-9-10/h2-3,6,11H,1,4H2
• InChI Key: IHVPQUREDJXRHK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(CF)O)I

Description

1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol is a halogenated pyrazole derivative characterized by a propan-2-ol backbone substituted with a fluorine atom and a 4-iodo-1H-pyrazol-1-yl group. The compound’s molecular formula is C₆H₉FIN₂O, with an average molecular weight of 309.06 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol typically involves the reaction of 4-iodo-1H-pyrazole with a fluorinated alcohol under specific conditions. One common method includes the use of a base such as potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction. The reaction is carried out in an appropriate solvent, such as dimethylformamide (DMF), at elevated temperatures to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

While specific industrial production methods for 1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Additionally, continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The compound can be reduced to remove the iodine atom, resulting in a deiodinated product.

Substitution: The fluorine and iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while substitution reactions could introduce various functional groups, such as amines or thiols, in place of the fluorine or iodine atoms.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of fluorinated and iodinated compounds.

Biology: The compound’s unique structure may allow it to interact with biological targets, making it useful in the study of enzyme inhibition or receptor binding.

Medicine: Its potential as a pharmaceutical intermediate could be explored for the development of new drugs with improved efficacy and selectivity.

Industry: The compound may find applications in the production of specialty chemicals, such as agrochemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of fluorine and iodine atoms can enhance the compound’s binding affinity and selectivity, potentially resulting in more potent biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol and related compounds:

Compound Name	Molecular Formula	Substituents on Pyrazole	Halogen	Hydroxyl Position	Key Biological Activity/Notes	Reference
1-Fluoro-3-(4-iodo-1H-pyrazol-1-yl)propan-2-ol	C₆H₉FIN₂O	4-iodo	F	propan-2-ol	High polarizability; potential neurological applications	-
2-(2,4-Difluorophenyl)-1-(4-iodo-1H-pyrazol-1-yl)propan-2-ol	C₁₂H₁₂F₂IN₂O	4-iodo	F (on phenyl)	propan-2-ol	Intermediate in antifungal synthesis; difluorophenyl enhances aromatic interactions
THK5117 (tau PET tracer)	C₁₉H₁₈FN₃O₂	Quinoline substituent	F	propan-2-ol	MAO-B affinity ~300 nM; used in neurological imaging
Ornidazole (1-chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol)	C₇H₁₀ClN₃O₃	2-methyl-5-nitro-imidazole	Cl	propan-2-ol	Antimicrobial agent; nitro group critical for activity
3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propan-1-ol	C₇H₁₁ClN₂O	4-chloro,5-methyl	Cl	propan-1-ol	Hydroxyl position affects solubility; no reported bioactivity
1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol	C₈H₁₄N₄O	4-amino	None	propan-2-ol	Amino group enhances hydrogen bonding; potential CNS applications

Key Observations:

Halogen Effects :

• The iodine substituent in the target compound increases molecular weight and polarizability compared to chlorine (e.g., Ornidazole) or fluorine (e.g., THK5117). This may enhance halogen bonding in biological targets, improving binding specificity .
• Fluorine in the target compound and THK5117 improves metabolic stability and blood-brain barrier penetration, critical for neurological applications .

Heterocyclic Ring Variations: Pyrazole (target compound) vs. imidazole (Ornidazole): Imidazole’s additional nitrogen atom facilitates stronger hydrogen bonding, while pyrazole’s iodinated derivative may offer steric advantages in target engagement . Quinoline in THK5117 provides π-stacking interactions absent in pyrazole-based compounds, explaining its MAO-B binding affinity .

Hydroxyl Position :

• Propan-2-ol (secondary alcohol) in the target compound and THK5117 enhances solubility compared to propan-1-ol derivatives (e.g., 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propan-1-ol), which have weaker hydrogen-bonding capacity .

Functional Group Impact: The amino group in 1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol facilitates interactions with acidic residues in enzymes, contrasting with the electron-withdrawing iodo group in the target compound .